Cas no 841295-69-0 (Methyl 4-(4-bromophenyl)piperazine-1-carboxylate)

Methyl 4-(4-bromophenyl)piperazine-1-carboxylate is a brominated piperazine derivative with applications in pharmaceutical and organic synthesis. Its key structural features include a carboxylate ester group and a 4-bromophenyl substituent, which enhance its utility as an intermediate in medicinal chemistry. The compound is particularly valuable for the development of bioactive molecules due to its ability to serve as a versatile building block for further functionalization. Its well-defined reactivity and stability under standard conditions make it suitable for use in multi-step synthetic routes. The presence of the bromine atom also facilitates cross-coupling reactions, broadening its applicability in drug discovery and material science research.

Methyl 4-(4-bromophenyl)piperazine-1-carboxylate structure

841295-69-0 structure

Product Name:Methyl 4-(4-bromophenyl)piperazine-1-carboxylate

CAS No:841295-69-0

MF:C₁₂H₁₅BrN₂O₂

MW:299.163702249527

MDL:MFCD16036098

CID:1025105

PubChem ID:53216211

Update Time:2025-10-31

Methyl 4-(4-bromophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(4-bromophenyl)piperazine-1-carboxylate
- 841295-69-0
- BS-24303
- MFCD16036098
- A864174
- Methyl4-(4-bromophenyl)piperazine-1-carboxylate
- AKOS015835655
- F80426
- DTXSID90681468
- DB-370855
- MDL： MFCD16036098
- Inchi： 1S/C12H15BrN2O2/c1-17-12(16)15-8-6-14(7-9-15)11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3
- InChI Key： CJOUHUJVGDNKFT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1CCN(C(=O)OC)CC1

Computed Properties

Exact Mass: 298.03169g/mol
Monoisotopic Mass: 298.03169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 32.8Å²

Methyl 4-(4-bromophenyl)piperazine-1-carboxylate Pricemore >>

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TRC	M297563-250mg	Methyl 4-(4-Bromophenyl)Piperazine-1-Carboxylate	841295-69-0		250mg	$ 50.00	2022-06-04
TRC	M297563-500mg	Methyl 4-(4-Bromophenyl)Piperazine-1-Carboxylate	841295-69-0		500mg	$ 95.00	2022-06-04
TRC	M297563-2.5g	Methyl 4-(4-Bromophenyl)Piperazine-1-Carboxylate	841295-69-0		2.5g	$ 320.00	2022-06-04
abcr	AB270710-1 g	Methyl 4-(4-bromophenyl)piperazine-1-carboxylate; 98%	841295-69-0		1g	€178.00	2023-04-26
abcr	AB270710-5 g	Methyl 4-(4-bromophenyl)piperazine-1-carboxylate; 98%	841295-69-0		5g	€450.00	2023-04-26
Chemenu	CM526061-1g	Methyl 4-(4-bromophenyl)piperazine-1-carboxylate	841295-69-0	98%	1g	$112	2022-08-31
Chemenu	CM526061-5g	Methyl 4-(4-bromophenyl)piperazine-1-carboxylate	841295-69-0	98%	5g	$300	2022-08-31
abcr	AB270710-1g	Methyl 4-(4-bromophenyl)piperazine-1-carboxylate, 98%; .	841295-69-0	98%	1g	€178.00	2025-04-16
abcr	AB270710-5g	Methyl 4-(4-bromophenyl)piperazine-1-carboxylate, 98%; .	841295-69-0	98%	5g	€450.00	2025-04-16
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